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Compound of Interest

Compound Name:
Triphenyl(tetradecyl)phosphonium

Bromide

CAS No.: 25791-20-2

Cat. No.: B1227683

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Triphenyl(tetradecyl)phosphonium
Bromide, a versatile quaternary phosphonium salt. This document consolidates key

information on its synonyms and trade names, physicochemical properties, and common

applications, with a focus on its role as a phase transfer catalyst. Detailed experimental

methodologies and workflow visualizations are provided to support researchers in its practical

application.

Chemical Identity: Synonyms and Identifiers
Triphenyl(tetradecyl)phosphonium bromide is known by several synonyms in the scientific

and commercial literature. While distinct trade names are not commonly used, it is frequently

listed under the following identifiers:
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Synonym / Identifier Source

(1-Tetradecyl)triphenylphosphonium bromide Chem-Impex, Fisher Scientific[1][2]

Myristyltriphenylphosphonium bromide Chem-Impex, TCI Chemicals[1][3]

n-Tetradecyltriphenylphosphonium bromide Fisher Scientific[2]

Tetradecyltriphenylphosphonium bromide ChemicalBook, Fisher Scientific[2][4]

Triphenyl tetradecyl phosphonium bromide Fisher Scientific[2]

Triphenyl(tetradecyl)phosphanium bromide IUPAC Name[2]

CAS Number 25791-20-2[1][2][3][4][5][6][7][8][9]

MDL Number MFCD00051857[1][2]

PubChem ID 3084442[1][2]

BRN 3582243[4]

EINECS 247-267-1[8]

Physicochemical Properties
The following table summarizes the key quantitative data for

Triphenyl(tetradecyl)phosphonium Bromide, compiled from various suppliers and

databases.
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Property Value Source(s)

Molecular Formula C₃₂H₄₄BrP [1][2][4][5][8]

Molecular Weight 539.58 g/mol [1][2][5]

Appearance
White to pale yellow or almost

white powder/crystal
[1][3]

Melting Point 87 - 96 °C [1]

87 - 89 °C [2][4][6]

Purity
≥97% - >98.0% (HPLC,

Titration)
[1][2][3]

Solubility

Slightly soluble in water.

Soluble in organic solvents like

chloroform and methanol.

[2][4][5][6][7]

Sensitivity Hygroscopic [2][4]

Storage
Room temperature, under inert

atmosphere.
[4][5]

Applications in Research and Development
Triphenyl(tetradecyl)phosphonium bromide is a versatile compound with a range of

applications in scientific research and industrial processes. Its utility stems from its amphiphilic

nature, combining a lipophilic tetradecyl chain and a bulky, delocalized triphenylphosphonium

cation.

Key application areas include:

Phase Transfer Catalysis: It acts as an effective phase transfer catalyst, facilitating reactions

between reactants in immiscible phases (e.g., aqueous and organic).[1] This is particularly

valuable in the synthesis of fine chemicals and pharmaceuticals, where it can enhance

reaction rates and yields.[1][10]

Biological and Pharmaceutical Research: Due to its interaction with lipid bilayers, it is used in

cell membrane studies to investigate membrane dynamics.[1] Its surfactant properties are
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also leveraged in drug formulation and delivery systems to potentially enhance bioavailability.

[1]

Organic Synthesis: Beyond phase transfer catalysis, it serves as an important intermediate

in various organic syntheses, including the preparation of agrochemicals and dyestuffs.[2][7]

It is also a precursor for Wittig reagents used in olefination reactions.

Materials Science and Nanotechnology: The compound functions as a surfactant in the

synthesis of nanoparticles, promoting stability and dispersion.[1] It is also utilized in the

development of advanced materials like ionic liquids.[1]

Electrochemistry: It can be employed in electrochemical studies to modify electrode

surfaces, which can improve the performance of sensors and batteries by enhancing charge

transfer properties.[1]

Experimental Protocols: Phase Transfer Catalysis
While specific, detailed experimental protocols for a wide range of reactions are proprietary or

published in specialized literature, a general methodology for its use as a phase transfer

catalyst can be outlined. The following is a representative workflow for a nucleophilic

substitution reaction between an aqueous solution of a nucleophile and an organic solution of a

substrate.

Objective: To synthesize an organic product from an aqueous nucleophile and an organic-

soluble substrate using Triphenyl(tetradecyl)phosphonium Bromide as a phase transfer

catalyst.

Materials:

Organic solvent (e.g., toluene, dichloromethane)

Water (deionized)

Organic substrate (e.g., an alkyl halide)

Aqueous nucleophile (e.g., sodium cyanide, sodium azide)

Triphenyl(tetradecyl)phosphonium Bromide (catalytic amount, typically 1-5 mol%)
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Reaction vessel with stirring mechanism (e.g., magnetic stirrer)

Heating apparatus (if required)

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Analytical equipment for product characterization (e.g., NMR, GC-MS, IR)

Procedure:

Reaction Setup: In a reaction vessel, dissolve the organic substrate in the chosen organic

solvent.

Aqueous Phase Preparation: In a separate beaker, prepare an aqueous solution of the

nucleophile.

Catalyst Addition: Add the catalytic amount of Triphenyl(tetradecyl)phosphonium Bromide
to the reaction vessel containing the organic phase.

Reaction Initiation: Add the aqueous solution of the nucleophile to the reaction vessel.

Reaction Conditions: Vigorously stir the biphasic mixture to ensure efficient mass transfer

between the phases. Heat the reaction to the desired temperature if necessary. Monitor the

reaction progress using an appropriate analytical technique (e.g., TLC, GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Transfer the

mixture to a separatory funnel and allow the layers to separate.

Extraction: Separate the organic layer. The aqueous layer may be extracted one or more

times with the organic solvent to ensure complete recovery of the product.

Washing: Combine the organic layers and wash with water and/or brine to remove any

remaining water-soluble impurities.
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Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and

concentrate the solvent using a rotary evaporator.

Purification and Characterization: Purify the crude product by a suitable method (e.g.,

column chromatography, distillation, or recrystallization). Characterize the purified product

using appropriate analytical methods to confirm its identity and purity.

Visualizing the Workflow
The following diagram illustrates the general workflow for a phase transfer-catalyzed reaction.
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General Workflow for Phase Transfer Catalysis

Reaction Setup:
Dissolve organic substrate in solvent.

Catalyst Addition:
Add Triphenyl(tetradecyl)phosphonium Bromide.

 

Aqueous Phase Preparation:
Prepare aqueous solution of nucleophile.

Reaction Initiation:
Combine organic and aqueous phases.

  

Reaction Conditions:
Stirring, heating, and monitoring.

 

Work-up:
Phase separation and extraction.

 

Purification:
Isolate the final product.

 

Characterization:
Confirm product identity and purity.

 

Click to download full resolution via product page

Caption: A flowchart of a typical experimental procedure for phase transfer catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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